Cas no 6972-37-8 (nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester)
6972-37-8 structure
Product Name:nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester
CAS No:6972-37-8
MF:C10H12N2O5
MW:240.212682723999
CID:862873
PubChem ID:247449
Update Time:2025-04-19
nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester
- ethyl 4,6-dimethyl-5-nitro-2-oxo-1H-pyridine-3-carboxylate
- 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-3-pyridinecarboxylic acid, ethyl ester
- AC1L6KAH
- AC1Q63LI
- AG-J-03051
- AR-1I9038
- CTK5D1075
- ethyl 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylate
- Ethyl-4,6-dimethyl-2-hydroxy-5-nitro-nicotinat
- NSC61977
- NSC-61977
- Ethyl 2-hydroxy-4,6-dimethyl-5-nitronicotinate
- REVEROMYCINA
- DTXSID60289571
- 6972-37-8
-
- Inchi: 1S/C10H12N2O5/c1-4-17-10(14)7-5(2)8(12(15)16)6(3)11-9(7)13/h4H2,1-3H3,(H,11,13)
- InChI Key: CSKMQCJKNCPERC-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(NC(C)=C(C=1C)[N+](=O)[O-])=O)=O
Computed Properties
- Exact Mass: 240.07466
- Monoisotopic Mass: 240.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 98.54
nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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